Cas no 900884-70-0 (2-(4-{3,5-diphenylpyrazolo1,5-apyrimidin-7-yl}piperazin-1-yl)ethan-1-ol)

• Product Name: 2-(4-{3,5-diphenylpyrazolo1,5-apyrimidin-7-yl}piperazin-1-yl)ethan-1-ol
• CAS No: 900884-70-0
• MF: C₂₄H₂₅N₅O
• MW: 399.488204717636
• CID: 5425623
• Update Time: 2025-06-08

2-(4-{3,5-diphenylpyrazolo1,5-apyrimidin-7-yl}piperazin-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[4-(3,5-diphenylpyrazolo[1,5-a]pyrimidin-7-yl)piperazin-1-yl]ethanol
• 2-(4-{3,5-diphenylpyrazolo1,5-apyrimidin-7-yl}piperazin-1-yl)ethan-1-ol

• Inchi： 1S/C24H25N5O/c30-16-15-27-11-13-28(14-12-27)23-17-22(20-9-5-2-6-10-20)26-24-21(18-25-29(23)24)19-7-3-1-4-8-19/h1-10,17-18,30H,11-16H2
• InChI Key： PTENQSNUMMHCQC-UHFFFAOYSA-N
• SMILES： N1(CCO)CCN(C2N3N=CC(C4=CC=CC=C4)=C3N=C(C3=CC=CC=C3)C=2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-(4-{3,5-diphenylpyrazolo1,5-apyrimidin-7-yl}piperazin-1-yl)ethan-1-ol

Recent Advances in the Study of 2-(4-{3,5-diphenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)ethan-1-ol (CAS: 900884-70-0)

The compound 2-(4-{3,5-diphenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)ethan-1-ol (CAS: 900884-70-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazolo[1,5-a]pyrimidine core and piperazine-ethanol side chain, exhibits promising pharmacological properties, particularly in the context of kinase inhibition and cancer therapy. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic potential in various disease models.

One of the key findings from recent research is the compound's potent inhibitory activity against specific kinases, such as cyclin-dependent kinases (CDKs) and Aurora kinases, which are critical regulators of cell cycle progression. Structural-activity relationship (SAR) studies have revealed that the diphenylpyrazolo[1,5-a]pyrimidine moiety is essential for binding to the ATP-binding pocket of these kinases, while the piperazine-ethanol side chain enhances solubility and bioavailability. These insights have paved the way for the development of derivatives with improved pharmacokinetic profiles.

In addition to its kinase inhibitory properties, 2-(4-{3,5-diphenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)ethan-1-ol has shown potential as an anti-inflammatory agent. Preclinical studies have demonstrated its ability to modulate the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines. This dual functionality—targeting both proliferative and inflammatory pathways—positions the compound as a versatile candidate for the treatment of complex diseases such as cancer and autoimmune disorders.

The synthesis of 2-(4-{3,5-diphenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)ethan-1-ol has also been a focal point of recent investigations. Researchers have developed more efficient and scalable synthetic routes, reducing the number of steps and improving overall yields. For instance, a novel one-pot multicomponent reaction has been reported, which significantly streamlines the production process while maintaining high purity and yield. These advancements are critical for facilitating large-scale production and future clinical applications.

Despite these promising developments, challenges remain in the clinical translation of 2-(4-{3,5-diphenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)ethan-1-ol. Issues such as off-target effects, metabolic stability, and formulation optimization need to be addressed in ongoing and future studies. Nevertheless, the compound's unique structural features and broad pharmacological activity make it a compelling subject for further research. Collaborative efforts between academia and industry are expected to accelerate its development and eventual application in therapeutic settings.

In conclusion, 2-(4-{3,5-diphenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)ethan-1-ol (CAS: 900884-70-0) represents a promising scaffold in medicinal chemistry, with demonstrated potential in kinase inhibition and anti-inflammatory therapy. Continued research into its mechanism, optimization, and clinical applicability will be essential for unlocking its full therapeutic value. This compound exemplifies the intersection of chemical innovation and biological relevance, highlighting the dynamic nature of modern drug discovery.